Cas no 2825006-16-2 (N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride)

• Product Name: N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride
• CAS No: 2825006-16-2
• MF: C₁₁H₂₅Cl₂N₃O
• MW: 286.24170088768
• CID: 6075886
• PubChem ID: 165820302
• Update Time: 2025-07-22

N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride
• 2825006-16-2
• EN300-37474756

• Inchi： 1S/C11H23N3O.2ClH/c1-11(2,3)13-10(15)9-14-7-4-5-12-6-8-14;;/h12H,4-9H2,1-3H3,(H,13,15);2*1H
• InChI Key： GCRJAOWNQCMVLT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCNCCC1)NC(C)(C)C

Computed Properties

• Exact Mass: 285.1374678g/mol
• Monoisotopic Mass: 285.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride

Research Brief on N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride (CAS: 2825006-16-2)

N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride (CAS: 2825006-16-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of the 1,4-diazepane moiety and the tert-butyl group in its structure suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on the synthesis, characterization, and biological evaluation of N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. Additionally, computational modeling and molecular docking studies have been conducted to predict its binding affinity and interactions with potential therapeutic targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.

One of the key findings from recent research is the compound's potential as a modulator of central nervous system (CNS) activity. Preliminary in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier (BBB) and exhibit neuroprotective effects. These findings are particularly relevant for the development of novel therapeutics for conditions such as Alzheimer's disease, Parkinson's disease, and other CNS disorders. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, are currently under investigation to further elucidate its therapeutic potential.

In addition to its CNS applications, N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride has shown promise in oncology research. Recent studies have explored its role as an inhibitor of specific signaling pathways involved in cancer cell proliferation and survival. For instance, it has been reported to exhibit inhibitory activity against protein kinases that are overexpressed in certain types of cancer. These findings highlight the compound's versatility and its potential as a multi-targeted agent in drug development.

Despite these promising results, challenges remain in the development of N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride as a therapeutic agent. Issues such as selectivity, toxicity, and formulation optimization need to be addressed in future studies. Researchers are also exploring the possibility of structural modifications to enhance the compound's efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-tert-butyl-2-(1,4-diazepan-1-yl)acetamide dihydrochloride (CAS: 2825006-16-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. Ongoing and future studies will be critical in unlocking its full therapeutic potential and addressing the challenges associated with its development. This research brief underscores the importance of continued exploration and innovation in the field of chemical biology to advance drug discovery and improve patient outcomes.